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Compound of Interest

Compound Name: 2-Naphthonitrile

Cat. No.: B358459

An In-depth Technical Guide to the Physicochemical Properties of 2-Naphthonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling point data
for 2-Naphthonitrile (also known as 2-cyanonaphthalene). The information is presented in a
structured format to facilitate easy reference and comparison, supplemented by detailed
experimental protocols for the determination of these key physical properties.

Physicochemical Data of 2-Naphthonitrile

2-Naphthonitrile is a solid, colorless crystalline compound.[1] Its fundamental physical
properties, the melting and boiling points, are critical for its handling, purification, and use in
various research and development applications.

Melting Point

The melting point of a compound is a key indicator of its purity. For a pure crystalline solid, the
melting point is typically a sharp, well-defined temperature range. The experimentally
determined melting point of 2-Naphthonitrile is summarized below.
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Parameter Value (°C)
Melting Point 63 - 68[2][3]
Melting Point 65[4]
Melting Point 66[1]

Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. The boiling point of 2-
Naphthonitrile has been determined at both atmospheric and reduced pressures.

Parameter Value (°C) Pressure
Boiling Point 307[4] Atmospheric
Boiling Point 303[1] Atmospheric
Boiling Point 156 - 158[2][3] 12 mmHg

Experimental Protocols

The following sections detail the standard methodologies for the determination of melting and

boiling points, applicable to compounds such as 2-Naphthonitrile.

Melting Point Determination

The melting point of 2-Naphthonitrile can be accurately determined using a capillary melting

point apparatus, such as a Mel-Temp or a Thiele tube.
Apparatus:

e Melting point capillary tubes

» Mel-Temp apparatus or Thiele tube setup

e Thermometer
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e Mortar and pestle

o Sample of 2-Naphthonitrile

Procedure:

Sample Preparation: A small amount of 2-Naphthonitrile is finely ground into a powder
using a mortar and pestle.

o Capillary Loading: The open end of a melting point capillary tube is pressed into the
powdered sample, and the tube is tapped gently to pack the solid into the closed end. This
process is repeated until a column of 2-3 mm of the sample is obtained.

o Apparatus Setup (Mel-Temp): The loaded capillary tube is placed in the heating block of the
Mel-Temp apparatus.

e Heating: The sample is heated rapidly to a temperature about 10-15°C below the expected
melting point. The heating rate is then reduced to 1-2°C per minute to allow for thermal
equilibrium.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has melted is
recorded as the end of the melting range.

Boiling Point Determination (Thiele Tube Method)

The boiling point at atmospheric pressure can be determined using a Thiele tube, which allows
for uniform heating of the sample.

Apparatus:

Thiele tube

Small test tube

Capillary tube (sealed at one end)

Thermometer
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Mineral oil or other suitable heating fluid

Sample of 2-Naphthonitrile

Procedure:

Sample Preparation: A small amount of 2-Naphthonitrile is placed in a small test tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the test
tube containing the sample.

Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then clamped inside a Thiele tube
containing mineral oil, ensuring the oil level is above the sample but below the opening of the
test tube.

Heating: The side arm of the Thiele tube is gently heated.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary tube. Heating is continued until a steady stream of bubbles is observed.
The heat source is then removed.

Boiling Point Reading: The liquid will begin to cool, and the stream of bubbles will slow down.
The temperature at which the bubbling stops and the liquid just begins to enter the capillary
tube is recorded as the boiling point.

Logical Workflow for Physicochemical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the

melting and boiling points of a chemical compound like 2-Naphthonitrile.
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Workflow for Physicochemical Property Determination
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Caption: Workflow for determining the melting and boiling points of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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